1-(2-Methoxyethyl)-3,5-bis(methoxymethoxy)benzene

• CAS No.: 819812-40-3
• Molecular Formula: C13H20O5
• Molecular Weight: 256.29 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-3,5-bis(methoxymethoxy)benzene
• InChI: InChI=1S/C13H20O5/c1-14-5-4-11-6-12(17-9-15-2)8-13(7-11)18-10-16-3/h6-8H,4-5,9-10H2,1-3H3
• InChI Key: CMGDLNSUCLOUKB-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=CC(=CC(=C1)OCOC)OCOC

Description

1-(2-Methoxyethyl)-3,5-bis(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C13H20O5 and its molecular weight is 256.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[3,5-Bis(methoxymethoxy)phenyl]ethanol (4.6 g, 19 mmol) obtained in Example 1, Step 2 was dissolved in N,N-dimethylformamide (40 mL), and a 60% sodium hydride dispersion in mineral oil (0.30 g, 7.5 mmol) was added thereto at 4° C. in an atmosphere of nitrogen, followed by stirring at 4° C. for 1 hour. Methyl iodide (3.6 mL, 58 mmol) was added dropwise to the reaction mixture, followed by stirring at 4° C. for 3 hours. To the reaction mixture were added a saturated aqueous solution of ammonium chloride (30 mL) and water (0.2 L), and the mixture was extracted with ethyl acetate (0.20 L). The organic layer was dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (ethyl acetate/hexane=1/9-1/2) to obtain a quantitative yield of 1,3-bis(methoxymethoxy)-5-(2-methoxyethyl)benzene. 1H-NMR (CDCl3, 270 MHz) δ (ppm): 6.61-6.59 (m, 3H), 5.14 (s, 4H), 3.59 (t, J=7.1 Hz, 2H), 3.48 (s, 6H), 3.36 (s, 3H), 2.83 (t, J=7.1 Hz, 2H)